Cas no 1261953-80-3 (2-Cyano-4-(4-ethylthiophenyl)phenol)

• Product Name: 2-Cyano-4-(4-ethylthiophenyl)phenol
• CAS No: 1261953-80-3
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• MDL: MFCD18314414
• CID: 2765749
• PubChem ID: 53220089
• Update Time: 2025-06-09

2-Cyano-4-(4-ethylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylsulfanylphenyl)-2-hydroxybenzonitrile
• MFCD18314414
• 1261953-80-3
• 2-Cyano-4-(4-ethylthiophenyl)phenol, 95%
• 2-CYANO-4-(4-ETHYLTHIOPHENYL)PHENOL
• 2-Cyano-4-(4-ethylthiophenyl)phenol

• MDL： MFCD18314414
• Inchi： 1S/C15H13NOS/c1-2-18-14-6-3-11(4-7-14)12-5-8-15(17)13(9-12)10-16/h3-9,17H,2H2,1H3
• InChI Key： ITMXPOXRXGQMLU-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 255.07178521Da
• Monoisotopic Mass: 255.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-Cyano-4-(4-ethylthiophenyl)phenol

Recent Advances in the Study of 2-Cyano-4-(4-ethylthiophenyl)phenol (CAS: 1261953-80-3): A Comprehensive Research Brief

In recent years, the compound 2-Cyano-4-(4-ethylthiophenyl)phenol (CAS: 1261953-80-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyano and ethylthiophenyl functional groups, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Cyano-4-(4-ethylthiophenyl)phenol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated more reliable and reproducible production of the compound, which is critical for further biological and pharmacological studies.

One of the most notable findings in recent research is the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 2-Cyano-4-(4-ethylthiophenyl)phenol exhibits significant inhibitory effects on enzymes involved in inflammatory and proliferative processes. These findings suggest that the compound could be a candidate for the development of novel anti-inflammatory or anti-cancer therapies. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its enzymatic inhibitory properties, 2-Cyano-4-(4-ethylthiophenyl)phenol has also been investigated for its potential role in modulating cellular signaling pathways. Recent studies have shown that the compound can interact with key signaling molecules, thereby influencing cellular responses to external stimuli. This dual functionality—enzyme inhibition and signaling modulation—highlights the compound's versatility and underscores its potential as a multi-target therapeutic agent.

Despite these promising findings, several challenges remain in the development of 2-Cyano-4-(4-ethylthiophenyl)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the latest research on 2-Cyano-4-(4-ethylthiophenyl)phenol (CAS: 1261953-80-3) highlights its significant potential in the field of chemical biology and pharmaceutical development. While much progress has been made in understanding its synthesis and biological activity, further studies are needed to fully realize its therapeutic potential. This research brief serves as a valuable resource for professionals in the field, providing a comprehensive overview of current knowledge and future directions for this promising compound.